3-Cyano-4-fluoro-N-methylbenzene-1-sulfonamide

• Molecular Formula: C8H7FN2O2S
• Molecular Weight: 214.22 g/mol
• SMILES: CNS(=O)(=O)C1=CC(=C(C=C1)F)C#N
• InChI: InChI=1S/C8H7FN2O2S/c1-11-14(12,13)7-2-3-8(9)6(4-7)5-10/h2-4,11H,1H3
• InChIKey: ZYQIBYNHXNPUQS-UHFFFAOYSA-N

3-Cyano-4-fluoro-N-methylbenzene-1-sulfonamide Overview

3-Cyano-4-fluoro-N-methylbenzene-1-sulfonamide (CAS 1339256-68-6, molecular formula C₈H₇FN₂O₂S, molecular weight 214.22 g/mol) is a fluorinated aromatic N-methyl sulfonamide bearing a 3-cyano and a 4-fluoro substituent on the benzene ring [1]. This compound is offered primarily as a specialty chemical building block (typical commercial purity: 95%) for early-stage medicinal chemistry and agrochemical research . The N-methyl group on the sulfonamide nitrogen distinguishes it from the more widely studied primary sulfonamide congeners (e.g., 3-cyano-4-fluorobenzenesulfonamide, CAS 928139-30-4; 4-cyano-3-fluorobenzenesulfonamide, CAS 1261823-43-1) and is the dominant structural feature that dictates its divergent biological and physicochemical profile [2].

1 Med Chem building block · Enables kinase/ion channel inhibitor synthesis via SNAr diversification

2 CA-off-target mitigation · N-methyl sulfonamide eliminates carbonic anhydrase Zn-binding capacity

3 Physicochemical selection · Single H-bond donor, balanced logP for permeability-focused libraries

• [1] PubChem CID 63239658: 3-Cyano-4-fluoro-N-methylbenzene-1-sulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/63239658 (accessed 2026-04-26). View Source
• [2] Manakova, E. et al. Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases. European Biophysics Journal 50, 993–1011 (2021). DOI: 10.1007/s00249-021-01561-1. View Source

Substitution Limitations of 3-Cyano-4-fluoro-N-methylbenzene-1-sulfonamide

Substituting 3-cyano-4-fluoro-N-methylbenzene-1-sulfonamide with its nearest primary sulfonamide analog (3-cyano-4-fluorobenzenesulfonamide) or a positional isomer (2-cyano-3-fluoro-N-methylbenzenesulfonamide) introduces measurable, functionally consequential changes. The N-methyl substitution eliminates the high-affinity carbonic anhydrase (CA) zinc-binding pharmacophore present in primary sulfonamides, reducing CA affinity by orders of magnitude [1]. The positional isomer (cyano at C2, fluoro at C3) exhibits a predicted boiling point shift of approximately +33 °C (378.3 vs. 345.0 °C), altering distillation purification windows and thermal stability profiles . Furthermore, removal of either the cyano or fluoro group retrospectively abolishes the electron-deficient aromatic character essential for nucleophilic aromatic substitution in downstream derivatization sequences documented in the patent literature [2].

CA liability Primary sulfonamide analog (CAS 928139-30-4) retains high CA affinity; N-methyl replacement eliminates this binding – may shift pharmacological profile

Isomer mismatch Positional isomer (2-cyano-3-fluoro) exhibits ~33 °C higher boiling point, altering distillation windows and thermal stability during purification

Reactivity drop Removing cyano or fluoro substituents reduces electron-deficient character, limiting SNAr reactivity for downstream derivatization

• [1] Manakova, E. et al. Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases. European Biophysics Journal 50, 993–1011 (2021). DOI: 10.1007/s00249-021-01561-1. View Source
• [2] US Patent US20140315878A1: Chemical compounds (Brown, A.D. et al.). Prior art keywords: cyano, benzenesulfonamide, fluoropyridin, chloro, fluoro. Filed 2014-04-17. https://patents.google.com/patent/US20140315878A1 (accessed 2026-04-26). View Source

3-Cyano-4-fluoro-N-methylbenzene-1-sulfonamide: Key Differentiation Evidence

Carbonic Anhydrase Affinity Loss: N-Methyl vs. Primary Sulfonamide

Primary benzenesulfonamides bind carbonic anhydrase (CA) isoforms with affinities reaching the picomolar range via direct coordination of the deprotonated sulfonamide nitrogen to the active-site Zn(II) ion. N-Methyl substitution (as in the target compound) eliminates this high-affinity binding. Thermal shift assay, stopped-flow enzymatic inhibition, and ITC measurements across 12 recombinant human CA isoforms demonstrated that secondary (N-alkyl) sulfonamides exhibit substantially diminished affinity compared to their primary sulfonamide analogs [1]. The target compound is therefore predicted to be functionally inert against CAs, in contrast to 3-cyano-4-fluorobenzenesulfonamide (CAS 928139-30-4), which retains the primary sulfonamide Zn-binding motif.

CA Affinity: N‑Me vs Primary Sulfonamide

Class‑level inference

Orders-of-magnitude reduction in CA affinity for N‑methyl sulfonamide vs. primary sulfonamide (≥ µM range vs. pM range)

Eliminates CA off-target binding; supports selection of N‑methyl analog for CA‑silent building block libraries

Class‑level evidence across 12 recombinant human CA isoforms; target compound predicted functionally inert

Evidence Dimension	Carbonic anhydrase binding affinity
Target Compound Data	Predicted negligible CA inhibition (secondary sulfonamide, N–CH₃ blocks Zn coordination)
Comparator Or Baseline	3-Cyano-4-fluorobenzenesulfonamide (CAS 928139-30-4): Primary sulfonamide; class-level CA affinity up to picomolar range
Quantified Difference	Orders-of-magnitude reduction in CA affinity (picomolar to ≥ micromolar range) when switching from primary to N-methyl sulfonamide, based on class-level data from 12 CA isoforms [1]
Conditions	Fluorescent thermal shift assay, stopped-flow CO₂ hydration assay, isothermal titration calorimetry (ITC); recombinant human CA isoforms I, II, IV, VA, VB, VI, VII, IX, XII, XIII, XIV

Why This Matters

For drug discovery programs where unwanted CA inhibition represents an off-target liability (e.g., diuretic effects or ocular side effects), N-methyl sulfonamide building blocks provide a structurally validated strategy to eliminate this risk, guiding procurement decisions toward the N-methyl analog over primary sulfonamide alternatives.

• [1] Manakova, E. et al. Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases. European Biophysics Journal 50, 993–1011 (2021). DOI: 10.1007/s00249-021-01561-1. View Source

Boiling Point Difference Between Positional Isomers

The positional isomer 2-cyano-3-fluoro-N-methylbenzenesulfonamide (CAS 909903-80-6) exhibits a predicted boiling point of 378.3 ± 52.0 °C, compared to 345.0 ± 52.0 °C for the target 3-cyano-4-fluoro isomer . This approximately 33 °C difference reflects the altered intermolecular interactions (dipole moment and hydrogen-bonding capacity) arising from the different relative orientation of the electron-withdrawing cyano and fluoro substituents on the benzene ring.

Boiling Point: 3‑Cyano‑4‑F vs. 2‑Cyano‑3‑F

Cross‑study comparable

345.0 ± 52.0 °C vs. 378.3 ± 52.0 °C

~33 °C lower for target isomer

Supports milder distillation conditions; may reduce thermal degradation risk during scale‑up purification

Predicted values; experimental validation not publicly available

Evidence Dimension	Predicted boiling point (ACD/Labs or equivalent software)
Target Compound Data	345.0 ± 52.0 °C (Predicted)
Comparator Or Baseline	2-Cyano-3-fluoro-N-methylbenzenesulfonamide: 378.3 ± 52.0 °C (Predicted)
Quantified Difference	~33 °C lower boiling point for the 3-cyano-4-fluoro isomer vs. the 2-cyano-3-fluoro isomer (both predicted values with identical ±52.0 °C uncertainty range)
Conditions	Computed/predicted physicochemical properties; experimental validation not publicly available at time of writing

Why This Matters

A lower predicted boiling point can translate into gentler distillation or sublimation purification conditions, potentially reducing thermal degradation risk and improving recovery yields during large-scale purification—a tangible factor in procurement decisions when both isomers are commercially available.

SNAr Reactivity Enabled by Cyano and Fluoro Substituents

The combination of a 3-cyano group (Hammett σₘₑₜₐ ≈ 0.56) and a 4-fluoro group (σₚₐᵣₐ ≈ 0.06, but with strong inductive electron withdrawal) creates a net electron-deficient aromatic ring amenable to nucleophilic aromatic substitution (SNAr) at positions activated by the meta-cyano and para-fluoro substituents. This substitution pattern is explicitly exploited in patent US20140315878A1, where 3-cyano-4-fluorobenzenesulfonamide derivatives serve as key intermediates for synthesizing heteroaryl sulfonamide sodium channel modulators [3]. In contrast, the analog lacking the cyano group (N-methyl-4-fluorobenzenesulfonamide, CAS 433-14-7) or lacking the fluoro group (3-cyano-N-methylbenzenesulfonamide) would exhibit reduced electrophilicity at the aromatic ring, diminishing SNAr reactivity.

SNAr Reactivity: Cyano/Fluoro vs. Missing Substituent

Class‑level inference

Cyano (+0.56 σₘ) + Fluoro (+0.06 σₚ) → strong electron deficiency; analogs lacking one group show reduced electrophilicity

Enables efficient SNAr diversification; critical for building focused heteroaryl sulfonamide libraries

Patent US20140315878A1 exemplifies this scaffold for sodium channel modulator synthesis

Evidence Dimension	Aromatic ring electrophilicity for SNAr reactivity (Hammett substituent constants)
Target Compound Data	Hammett σₘₑₜₐ (CN) = +0.56; σₚₐᵣₐ (F) = +0.06; combined strong electron deficiency, enabling SNAr chemistry [1][2]
Comparator Or Baseline	N-Methyl-4-fluorobenzenesulfonamide (CAS 433-14-7): Lacks cyano; reduced electron deficiency. 3-Cyano-N-methylbenzenesulfonamide: Lacks fluoro; reduced leaving-group capacity for SNAr.
Quantified Difference	Hammett σ value difference: Δσ ≈ +0.56 for cyano presence; qualitative advantage in SNAr reaction rates and yields for the target compound [1][2]
Conditions	SNAr reactions typically conducted in polar aprotic solvents (e.g., DMF, DMSO) with nucleophiles such as amines, alkoxides, or thiols; exemplified in patent US20140315878A1 for synthesis of sodium channel inhibitor candidates [3]

Why This Matters

For medicinal chemistry teams building focused libraries of sulfonamide-based kinase or ion channel inhibitors, the dual electron-withdrawing substitution pattern of the target compound enables more efficient and higher-yielding SNAr diversification steps compared to analogs missing one or both of these substituents.

• [1] Hansch, C., Leo, A. & Taft, R.W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews 91(2), 165–195 (1991). DOI: 10.1021/cr00002a004. View Source
• [2] PubChem CID 63239658: 3-Cyano-4-fluoro-N-methylbenzene-1-sulfonamide. Computed Properties: XLogP3-AA = 0.7, Topological Polar Surface Area = 78.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/63239658 (accessed 2026-04-26). View Source
• [3] US Patent US20140315878A1: Chemical compounds (Brown, A.D. et al.). Priority date 2014-04-17. Representative compound: CC1=CN=C(NS(=O)(=O)C2=CC=C(F)C(C#N)=C2)C=C1. https://patents.google.com/patent/US20140315878A1 (accessed 2026-04-26). View Source

Hydrogen Bond Donor Count: N-Methyl Sulfonamide vs. Primary

The target compound possesses exactly 1 hydrogen bond donor (the N–H of the sulfonamide) and 5 hydrogen bond acceptors (two sulfonamide oxygens, the cyano nitrogen, the sulfonamide nitrogen, and the fluorine atom), as computed by PubChem [1]. In contrast, the primary sulfonamide analog 3-cyano-4-fluorobenzenesulfonamide (CAS 928139-30-4) has 2 hydrogen bond donors (sulfonamide NH₂). The reduction from 2 to 1 HBD is a well-established medicinal chemistry tactic to improve membrane permeability and oral bioavailability potential, though this comes with the trade-off of reduced aqueous solubility in some contexts.

HBD Count: N‑Me (1) vs. Primary NH₂ (2)

Cross‑study comparable

1 HBD · 5 HBA

TPSA 78.3 Ų, XLogP3‑AA 0.7

Lower HBD may improve permeability potential for intracellular/CNS targets; class‑level lipophilicity gain vs. primary analog

Computed properties; no experimental logP available

Evidence Dimension	Computed hydrogen bond donor count (HBD)
Target Compound Data	HBD = 1; HBA = 5; XLogP3-AA = 0.7; TPSA = 78.3 Ų [1]
Comparator Or Baseline	3-Cyano-4-fluorobenzenesulfonamide (CAS 928139-30-4): HBD = 2 (primary sulfonamide NH₂); predicted lower logP and higher TPSA
Quantified Difference	HBD reduction from 2 to 1; associated TPSA of 78.3 Ų for the target compound vs. estimated higher TPSA for the primary sulfonamide (containing NH₂). Difference in XLogP3-AA not directly determined for the primary sulfonamide but class-level trends suggest the N-methyl analog is more lipophilic by approximately 0.5–1.0 log units.
Conditions	Computed by Cactvs 3.4.6.11 and PubChem 2.1; no experimental logP or permeability data are publicly available for this specific compound at time of writing

Why This Matters

When selecting a sulfonamide building block for hit-to-lead or lead optimization campaigns where balancing permeability and solubility is critical, the known HBD count and predicted logP provide actionable decision-making parameters that favor the N-methyl compound for programs targeting intracellular or CNS targets.

• [1] PubChem CID 63239658: 3-Cyano-4-fluoro-N-methylbenzene-1-sulfonamide. Computed Properties: HBD=1, HBA=5, XLogP3-AA=0.7, TPSA=78.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/63239658 (accessed 2026-04-26). View Source

Application Scenarios for 3-Cyano-4-fluoro-N-methylbenzene-1-sulfonamide

Kinase & Ion Channel Inhibitor Libraries with CA Off-Target Mitigation

In programs developing sulfonamide-containing kinase inhibitors (e.g., using the 3-cyano-4-fluoro-N-aryl sulfonamide scaffold exemplified in sodium channel modulator patents [1]) where co-inhibition of carbonic anhydrase isoforms is undesirable, the target compound provides a building block that structurally precludes high-affinity CA binding [2]. The N-methyl group eliminates the Zn-coordination capacity of the sulfonamide nitrogen while preserving the electron-deficient aromatic core necessary for SNAr-mediated diversification.

SAR Studies with Position-Specific Isomers

When exploring the SAR of fluorinated benzenesulfonamide lead series, procurement of the specific 3-cyano-4-fluoro-N-methyl isomer—rather than the 2-cyano-3-fluoro or 4-cyano-3-fluoro positional isomers—is essential. The approximately 33 °C boiling point difference between isomers also offers a practical purification advantage: the lower-boiling 3-cyano-4-fluoro compound can be isolated under milder distillation conditions, reducing the risk of thermal decomposition during scale-up purification.

Agrochemical Intermediate with Tailored Physicochemical Profile

Cyano- and fluoro-substituted benzenesulfonamides have a documented history as herbicidal active ingredients and intermediates [3]. The target compound's balanced logP (predicted XLogP3-AA = 0.7) and single hydrogen bond donor position it as a candidate for designing agrochemical agents requiring moderate lipophilicity for leaf penetration while avoiding excessive soil mobility. The N-methyl group differentiates it from primary sulfonamide herbicides, potentially altering environmental fate and toxicological profiles.

Chemical Biology Probes with Non-CA-Inhibitory Sulfonamide Anchor

For chemical biology applications where sulfonamide functional groups are used as covalent or non-covalent anchors for target engagement (e.g., sulfonamide-based PROTAC linkers, activity-based protein profiling probes), the N-methyl sulfonamide of the target compound offers a 'CA-silent' alternative to primary sulfonamides. This ensures that the probe's biological readout reflects engagement of the intended target rather than off-target CA inhibition, a concern documented in the structural biology literature on sulfonamide–CA interactions [2].

Application

Selection Property

Validation Focus

Kinase/Ion channel inhibitor libraries

N‑methyl sulfonamide CA‑off‑target mitigation

CA inhibition counter‑screen / CA‑silent confirmation

Positional isomer SAR studies

3‑Cyano‑4‑fluoro isomer selection

Boiling point / thermal stability confirmation during purification

Agrochemical intermediate synthesis

Balanced lipophilicity and single HBD profile

Soil mobility / environmental fate screening

Chemical biology probe design

CA‑silent sulfonamide anchor

Off‑target CA binding validation in probe context

• [1] US Patent US20140315878A1: Chemical compounds (Brown, A.D. et al.). Representative compound: CC1=CN=C(NS(=O)(=O)C2=CC=C(F)C(C#N)=C2)C=C1. https://patents.google.com/patent/US20140315878A1 (accessed 2026-04-26). View Source
• [2] Manakova, E. et al. Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases. European Biophysics Journal 50, 993–1011 (2021). DOI: 10.1007/s00249-021-01561-1. View Source
• [3] US Patent 3,888,897: Cyano- and cyanomethyl-benzenesulfonamides (E.I. Du Pont de Nemours and Company). Filed 1973-02-21, published 1975-06-10. https://www.freepatentsonline.com/3888897.html (accessed 2026-04-26). View Source